Cas no 171296-68-7 (1,4-Benzenedicarboxylic acid, 2-[4-(1,1-dimethylethyl)phenoxy]-)

1,4-Benzenedicarboxylic acid, 2-[4-(1,1-dimethylethyl)phenoxy]- structure
171296-68-7 structure
Product Name:1,4-Benzenedicarboxylic acid, 2-[4-(1,1-dimethylethyl)phenoxy]-
CAS No:171296-68-7
MF:C18H18O5
MW:314.332525730133
CID:1353535
Update Time:2024-08-17

1,4-Benzenedicarboxylic acid, 2-[4-(1,1-dimethylethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxylic acid, 2-[4-(1,1-dimethylethyl)phenoxy]-
    • Inchi: 1S/C18H18O5/c1-18(2,3)12-5-7-13(8-6-12)23-15-10-11(16(19)20)4-9-14(15)17(21)22/h4-10H,1-3H3,(H,19,20)(H,21,22)
    • InChI Key: TZRDXTUHPWAPTB-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)=CC=C(C(O)=O)C=C1OC1=CC=C(C(C)(C)C)C=C1

Computed Properties

  • Exact Mass: 314.11544

Experimental Properties

  • Density: 1.248±0.06 g/cm3(Predicted)
  • Boiling Point: 467.4±45.0 °C(Predicted)
  • PSA: 83.83
  • pka: 2.98±0.36(Predicted)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd